Cas no 946345-41-1 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide
• CAS No: 946345-41-1
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 5516087
• Update Time: 2025-06-03

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-2-(2-methylphenoxy)acetamide
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C23H31N3O3/c1-18-6-4-5-7-22(18)29-17-23(27)24-16-21(26-12-14-28-15-13-26)19-8-10-20(11-9-19)25(2)3/h4-11,21H,12-17H2,1-3H3,(H,24,27)
• InChI Key： XFQDEQHEWPVJPF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)COC1=CC=CC=C1C

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide (CAS: 946345-41-1)

The compound N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide (CAS: 946345-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the investigation of this compound's role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that it may interact with specific receptors in the central nervous system, offering potential applications in the treatment of neurological disorders. The presence of both morpholine and dimethylamino groups in its structure is believed to contribute to its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, providing valuable insights for further optimization.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. In vitro experiments have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways. The exact molecular targets remain under investigation, but early results indicate that it may interfere with cell cycle progression and induce apoptosis in malignant cells. These findings have prompted further research into its potential as an adjunct therapy in combination with existing anticancer agents.

The pharmacokinetic profile of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide has also been a focus of recent investigations. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided detailed data on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable characteristics, including good oral bioavailability and a reasonable half-life, suggesting its potential as a viable drug candidate. However, researchers have noted the need for further optimization to improve its metabolic stability and reduce potential off-target effects.

Recent synthetic chemistry efforts have focused on developing more efficient routes for the production of this compound, with an emphasis on improving yield and purity. Novel synthetic strategies have been reported that reduce the number of steps required while maintaining high stereochemical control. These advancements are crucial for scaling up production for preclinical and clinical studies. Additionally, researchers have begun exploring structural analogs to identify compounds with improved pharmacological properties while retaining the core biological activity.

Looking forward, the research community anticipates that further studies will clarify the full therapeutic potential of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-2-(2-methylphenoxy)acetamide. Current research gaps include the need for more comprehensive in vivo studies to validate preliminary findings and detailed toxicological assessments to establish safety profiles. The compound's unique chemical structure and promising biological activities position it as an important subject for continued investigation in the chemical biology and pharmaceutical fields.